Cas no 55440-17-0 (3-Amino-4,5,6,7-tetrahydro-1H-indazole)

3-Amino-4,5,6,7-tetrahydro-1H-indazole is a heterocyclic compound featuring an amino-substituted indazole core with a saturated cyclohexane ring. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic system and amino functionality enable diverse derivatization, facilitating the development of bioactive molecules. The compound's rigid framework enhances binding affinity in medicinal chemistry applications, particularly for kinase inhibitors and CNS-targeting agents. High purity grades ensure reproducibility in research and industrial processes. Suitable for use in cross-coupling reactions, cyclizations, and other transformations, it offers versatility in synthetic routes. Proper handling under inert conditions is recommended due to its sensitivity.

3-Amino-4,5,6,7-tetrahydro-1H-indazole structure

55440-17-0 structure

Product Name:3-Amino-4,5,6,7-tetrahydro-1H-indazole

CAS No:55440-17-0

MF:C₇H₁₁N₃

MW:137.182340860367

MDL:MFCD12827628

CID:1056390

PubChem ID:12211776

Update Time:2025-10-14

3-Amino-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4,5,6,7-tetrahydro-1H-indazole
- 3-(trifluoromethyl)-1H-indazole
- 3-chloro-4,5,6,7-tetrahydro-1H-indazole
- 4,5,6,7-tetrahydro-1(2)H-indazol-3-ylamine
- CCG-303340
- MFCD12827628
- DB-070225
- AKOS006312687
- ZWSFFBUZTDBGKQ-UHFFFAOYSA-N
- CS-0368591
- 4,5,6,7-Tetrahydro-2H-indazol-3-amine
- MFCD09880435
- EN300-147581
- 3-Amino-4 pound not5 pound not6 pound not7-tetrahydro-1H-indazole
- 4,5,6,7-Tetrahydro-1H-indazol-3-ylamine
- AS-32624
- G22611
- 41832-27-3
- DB-180846
- 55440-17-0
- ALBB-036681
- 4,5,6,7-Tetrahydro-1H-indazol-3-amine
- 1H-indazol-3-amine, 4,5,6,7-tetrahydro-
- SCHEMBL1094458
- SY011633
- AKOS015951484
- A918400
- DB-348044
- CS-0208223
- MDL： MFCD12827628
- Inchi： 1S/C7H11N3/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4H2,(H3,8,9,10)
- InChI Key： ZWSFFBUZTDBGKQ-UHFFFAOYSA-N
- SMILES： N1C2=C(C(N)=N1)CCCC2

Computed Properties

Exact Mass: 137.095297364g/mol
Monoisotopic Mass: 137.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 54.7Å²

Experimental Properties

Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.4 g/l) (25 º C),

3-Amino-4,5,6,7-tetrahydro-1H-indazole Pricemore >>

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Chemenu	CM118919-1g	3-Amino-4,5,6,7-tetrahydro-1H-indazole	55440-17-0	95%	1g	$***	2023-03-29
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Chemenu	CM118919-1g	3-Amino-4,5,6,7-tetrahydro-1H-indazole	55440-17-0	95%	1g	$258	2021-08-06
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abcr	AB452090-250 mg	3-Amino-4,5,6,7-tetrahydro-1H-indazole, 95%; .	55440-17-0	95%	250MG	€246.20	2023-07-18